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Compound of Interest

Compound Name: Z-Ser(Tos)-Ome

Cat. No.: B554270 Get Quote

For researchers, scientists, and drug development professionals, Z-Ser(Tos)-Ome, or N-

Benzyloxycarbonyl-O-tosyl-L-serine methyl ester, stands as a pivotal serine derivative. Its

unique structural features make it a versatile building block in organic synthesis, particularly in

the preparation of peptides and peptide-like structures containing modified amino acids. This

technical guide provides an in-depth overview of the core features of Z-Ser(Tos)-Ome,

including its physicochemical properties, key synthetic applications with detailed experimental

protocols, and its role as a precursor to valuable chemical entities.

Core Physicochemical Properties
Z-Ser(Tos)-Ome is a white to off-white powder. Its stability and solubility in common organic

solvents make it a convenient reagent for a variety of chemical transformations.
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Property Value Reference

Molecular Formula C₁₉H₂₁NO₇S [1]

Molecular Weight 407.44 g/mol [1]

CAS Number 1492-52-0 [1]

Appearance Powder [1]

Purity ≥98% [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Storage Temperature 2-8°C, Sealed in dry conditions [1]

While a specific melting point for Z-Ser(Tos)-Ome is not readily available in the cited literature,

a related compound, Boc-Ser(Tos)-Ome, has a reported melting point of 74-75°C[3]. Due to its

chiral nature, the optical rotation is a critical parameter, though a specific value for Z-Ser(Tos)-
Ome was not found in the surveyed literature.

Key Synthetic Applications & Experimental
Protocols
The primary utility of Z-Ser(Tos)-Ome lies in its role as a precursor for the synthesis of

dehydroalanine residues and aziridine-2-carboxylates. The tosyl group serves as an excellent

leaving group, facilitating elimination and cyclization reactions.

Synthesis of Z-Dehydroalanine Methyl Ester
Z-Ser(Tos)-Ome is a key starting material for the preparation of Z-dehydroalanine methyl ester,

a valuable building block for the synthesis of bioactive peptides and other complex molecules.

[4][5] The reaction proceeds via a base-mediated elimination of the tosyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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